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Compound of Interest

Compound Name: UMK57

Cat. No.: B15557771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of UMK57, a small molecule agonist of the kinesin-13 protein MCAK. Adherence

to these guidelines is essential to ensure laboratory safety and the integrity of experimental

outcomes.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for UMK57 is not publicly available, its nature as a

bioactive small molecule necessitates the use of standard laboratory personal protective

equipment to minimize exposure and ensure safety.

Recommended PPE for handling UMK57 includes:

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against accidental splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves

for any tears or punctures before use and change them frequently.

Body Protection: A standard laboratory coat must be worn to protect street clothing and skin

from contamination.
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Respiratory Protection: While not generally required for handling small quantities of non-

volatile solids, a dust mask or respirator may be appropriate if there is a risk of aerosolization

of the powdered form. Work in a well-ventilated area or a chemical fume hood is

recommended when handling the solid compound.

Chemical and Physical Properties
A summary of the key quantitative data for UMK57 is provided in the table below for easy

reference.

Property Value

Molecular Formula C₁₇H₁₇N₃S

Molecular Weight 295.40 g/mol

CAS Number 342595-74-8

Appearance Solid powder

Storage (Short-term) 0-4°C

Storage (Long-term) -20°C

Solubility Soluble in DMSO

Operational Plan: Handling and Preparation of
UMK57
Storage and Stability:

Upon receipt, store UMK57 as a solid powder at -20°C for long-term storage.

For short-term storage (days to weeks), 0-4°C is acceptable.

Stock solutions, typically prepared in DMSO, should be stored at -20°C or -80°C.

Preparation of Stock Solutions:

Equilibrate the UMK57 vial to room temperature before opening to prevent condensation.
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Under a chemical fume hood, weigh the desired amount of UMK57 powder.

Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired stock

concentration (e.g., 10 mM).

Ensure the compound is fully dissolved by vortexing or gentle agitation.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Disposal Plan
All waste materials contaminated with UMK57, including pipette tips, tubes, and gloves, should

be disposed of in accordance with local, state, and federal regulations for chemical waste.

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Mechanism of Action and Signaling Pathway
UMK57 is a small-molecule agonist of the kinesin-13 protein MCAK (also known as KIF2C).[1]

It potentiates the microtubule-destabilizing activity of MCAK, leading to the destabilization of

kinetochore-microtubule (k-MT) attachments during mitosis.[2][3] This action promotes the

correction of erroneous attachments and suppresses chromosome mis-segregation in cancer

cells exhibiting chromosomal instability (CIN).[1][2]
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UMK57 Mechanism of Action

Prolonged exposure to UMK57 can induce adaptive resistance in cancer cells. This resistance

is often mediated by alterations in the Aurora B signaling pathway, which can lead to the hyper-

stabilization of k-MT attachments, counteracting the effect of UMK57.[2][4]
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Experimental Protocol: Investigating the Effect of
UMK57 on Chromosome Segregation in Cancer Cell
Lines
This protocol outlines a general workflow for treating cancer cell lines with UMK57 and

assessing its impact on chromosome segregation.

Experimental Workflow for UMK57 Treatment

Detailed Methodologies:

Cell Culture:

Culture human cancer cell lines known to exhibit chromosomal instability (e.g., U2OS,

HeLa, SW-620) in appropriate media and conditions (e.g., 37°C, 5% CO₂).

Plate cells at a suitable density to allow for logarithmic growth during the treatment period.

UMK57 Preparation:

Prepare a stock solution of UMK57 in sterile DMSO (e.g., 10 mM).

Further dilute the stock solution in cell culture medium to the desired final concentration.

An optimal concentration of 100 nM has been reported to be effective in suppressing

chromosome mis-segregation without significantly affecting mitotic progression.[2]

Treatment:

Aspirate the existing medium from the cultured cells and replace it with fresh medium

containing either UMK57 at the desired concentration or an equivalent volume of DMSO

as a vehicle control.

Incubate the cells for the desired treatment duration. Short-term treatments (e.g., <1 hour

to 24 hours) are typically sufficient to observe effects on chromosome segregation.[2]

Fixation and Staining:
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After treatment, aspirate the medium and wash the cells with phosphate-buffered saline

(PBS).

Fix the cells with an appropriate fixative (e.g., 4% paraformaldehyde or ice-cold methanol).

Permeabilize the cells if necessary (e.g., with Triton X-100).

Stain the cells with a DNA dye such as DAPI to visualize the chromosomes.

Immunostaining for specific mitotic proteins (e.g., tubulin, centromere markers) can also

be performed.

Image Acquisition:

Acquire images of the cells using a fluorescence microscope equipped with appropriate

filters.

Capture images of a sufficient number of anaphase cells to allow for statistical analysis of

chromosome segregation defects.

Data Analysis:

Quantify the percentage of anaphase cells exhibiting chromosome mis-segregation

events, such as lagging chromosomes or anaphase bridges.[2]

Compare the rates of mis-segregation between UMK57-treated and DMSO-treated control

cells. Statistical analysis (e.g., Fisher's exact test) should be performed to determine the

significance of any observed differences.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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